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Compound of Interest

Compound Name: Yadanziolide C

Cat. No.: B8072674

Insufficient Data Available for Yadanziolide C

Following a comprehensive literature search, it has been determined that there is currently
insufficient publicly available scientific data to generate detailed application notes and protocols
specifically for Yadanziolide C as a tool compound in cancer research. The existing research
predominantly focuses on its analogue, Yadanziolide A.

While Yadanziolide C has been isolated from the seeds of Brucea javanica, a plant known for
its traditional medicinal uses, its specific biological activities, mechanism of action, and
potential applications in oncology have not been extensively characterized in the scientific
literature.[1] Key experimental data such as IC50 values against various cancer cell lines,
detailed effects on signaling pathways, and established protocols for its use in cancer research
are not available at this time.

The majority of research on compounds from Brucea javanica has centered on Yadanziolide A,
which has demonstrated significant anti-cancer properties. Studies on Yadanziolide A have
shown that it exerts dose-dependent cytotoxic effects on hepatocellular carcinoma cells by
inhibiting proliferation and inducing apoptosis.[2] The mechanism of action for Yadanziolide A
has been linked to the modulation of the JAK-STAT signaling pathway.[2]

Alternative Compound for Consideration: Yadanziolide A

Given the user's interest in the Yadanziolide family of compounds, we can provide detailed
application notes and protocols for Yadanziolide A, for which there is a more substantial body of
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research. This would include:

e Quantitative Data: A summary of reported IC50 values for Yadanziolide A against various
cancer cell lines.

» Signaling Pathways: A detailed description and visualization of the JAK-STAT pathway and
how Yadanziolide A interacts with it.

» Experimental Protocols: Methodologies for assays used to characterize the anti-cancer
effects of Yadanziolide A, such as cell viability assays, apoptosis assays, and western
blotting for pathway analysis.

Please advise if you would like to proceed with generating this content for Yadanziolide A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8072674?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8072674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

